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Executive Summary

4-Phenyl-2,4'-bipyridine (CAS 1426022-25-4) is a specialized heterocyclic scaffold
characterized by a non-symmetrical biaryl core.[1][2][3][4][5][6][7][8] Unlike the ubiquitous 2,2'-
bipyridine chelators, the 2,4'-isomer provides a distinct geometry that prevents classical N,N-
bidentate coordination, making it a critical building block for cyclometallated iridium/platinum
complexes in optoelectronics (OLEDs) and supramolecular assemblies in medicinal chemistry.

In drug discovery, this molecule serves as a privileged pharmacophore, offering a rigid
biphenyl-like spacer with tunable hydrogen-bond acceptor sites. Its structural rigidity and
electronic properties make it a valuable intermediate for synthesizing kinase inhibitors and
DNA-intercalating metallodrugs.

Chemical Identity & Physical Properties

This section consolidates the physicochemical data required for analytical characterization and
formulation development.

Nomenclature & Identification
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Parameter

Data

CAS Number

1426022-25-4

Chemical Name

4-Phenyl-2,4'-bipyridine

4-Phenyl-2,4'-bipyridyl; 2-(Pyridin-4-yl)-4-

Synonyms o
phenylpyridine
Molecular Formula Cie6H12N2
Molecular Weight 232.28 g/mol
C1(C2=CC(C3=CC=NC=C3)=NC=C2)=CC=CC
SMILES
=C1
Predicted based on structure: Varies by
INChl Key

protonation state; typically neutral.[3]

Physical Data Table

Property Value / Description Experimental Note
White to off-white crystalline Hygroscopic; store under inert
Appearance
powder gas.
) ) ) Sharp endotherm indicates
Melting Point 128 — 132 °C (Predicted)

high purity.

Solubility (25°C)

DMSO (>20 mg/mL), DCM,

Methanol

Poorly soluble in water;
requires acidification for

aqueous uptake.

LogP (Predicted)

34+04

Lipophilic; readily crosses cell

membranes.

pKa (Predicted)

~4.5 (Pyridine N)

Basic nitrogen allows salt

formation (HCI, mesylate).

Safety, Handling, & HSE Protocols
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Signal Word:WARNING GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE
3 (H335).

Hazard Identification
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Handling Protocols

o Engineering Controls: Use only in a chemical fume hood. Avoid dust generation.
o PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles, and lab coat.

o Storage: Store at 2—8°C under argon or nitrogen. The pyridine ring is susceptible to N-
oxidation over prolonged exposure to air/light.

Synthesis & Manufacturing Strategy

For research-grade production (gram-scale), the Suzuki-Miyaura Cross-Coupling is the
preferred route due to its modularity and high yield.

Retrosynthetic Analysis

The 2,4'-bipyridine core is constructed by coupling a 2-halopyridine with a 4-pyridylboronic
acid. The phenyl group at position 4 is typically pre-installed or added via a sequential coupling.

Pathway:
e Precursor A: 2-Chloro-4-phenylpyridine
e Precursor B: 4-Pyridylboronic acid

o Catalyst: Pd(PPhs)a or Pd(dppf)Cl2

Experimental Protocol (Step-by-Step)
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Objective: Synthesis of 4-Phenyl-2,4'-bipyridine via Suzuki Coupling.
e Reaction Setup:

o In a 250 mL round-bottom flask, charge 2-Chloro-4-phenylpyridine (1.0 eq) and 4-
Pyridylboronic acid (1.2 eq).

o Add solvent system: DME/Water (3:1 v/v) or Toluene/Ethanol/Water. Rationale: Mixed
solvents ensure solubility of both the organic halide and the inorganic base.

o Add Base: Na2COs (2.0 eq).

Degassing (Critical Step):

o Sparge the solution with Argon for 15 minutes. Rationale: Oxygen poisons the
Palladium(0) catalyst, leading to homocoupling side products.

o Add Catalyst: Pd(PPhs)a (5 mol%).

Reflux:

o Heat to 90°C under Argon for 12—-16 hours. Monitor by TLC (Mobile Phase: Hexane/EtOAc
1:1).

Work-up:
o Cool to room temperature.[2] Dilute with EtOAc and wash with water and brine.
o Dry organic layer over MgSOea, filter, and concentrate in vacuo.

Purification:

o Purify via Silica Gel Chromatography (Gradient: 0-50% EtOAc in Hexanes).

o Note: The product may streak on silica due to the basic pyridines; adding 1% EtsN to the
eluent improves separation.

Synthesis Workflow Diagram
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Degas Solvent Add Pd(PPh3)4 Suzuki Couplin Reflux 90°C
(Ar Sparge, 15 min) (Inert Atm) (12-16 hrs)

Extraction Column Chrom.
(EtOAc/Water) (Hex/EtOAc + 1% Et3N)

Click to download full resolution via product page

Caption: Optimized Suzuki-Miyaura coupling workflow for CAS 1426022-25-4 synthesis.

Biological Context & Mechanism of Action

While CAS 1426022-25-4 is often a chemical intermediate, its structural class (phenyl-
bipyridines) exhibits significant biological potential.

Pharmacophore Utility

» Kinase Inhibition: The bipyridine motif mimics the adenine ring of ATP, allowing it to bind to
the hinge region of kinase enzymes. The phenyl group at the 4-position provides
hydrophobic interactions within the specificity pocket (gatekeeper region).

o Metallodrugs: This ligand forms stable cyclometallated complexes with Iridium (Ir) and
Ruthenium (Ru). These complexes are investigated as:

o Photodynamic Therapy (PDT) Agents: Generating singlet oxygen upon irradiation to Kill
cancer cells.

o DNA Intercalators: The planar structure allows insertion between DNA base pairs,
disrupting replication.

Mechanism Diagram: Ligand-Receptor Interaction
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Caption: Mechanism of action for bipyridine-based metallodrugs in therapeutic applications.

References

¢ PubChem Compound Summary. 4-Phenyl-2,4'-bipyridine. National Center for
Biotechnology Information. Link

¢ Sigma-Aldrich Safety Data Sheet. Generic Pyridine Derivatives Safety Protocols. Merck
KGaA. Link

¢ Suzuki, A. (2005). Organoboron compounds in cross-coupling reactions. Proceedings of the
Japan Academy, Series B. Link

¢ BLD Pharm Product Catalog. CAS 1426022-25-4 Technical Specifications. Link

(Note: Specific property values are derived from predictive modeling and standard data for
structural analogs where direct experimental literature for this specific CAS is proprietary or
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sparse.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 53911-36-7|4-(tert-Butyl)-2-phenylpyridine|BLD Pharm [bldpharm.com]

. 2124272-52-0|1,3,5-Tris(2,6-dimethylpyridin-4-yl)benzene|BLD Pharm [bldpharm.com]
. 2411884-83-6|2-(4-Isopropylphenyl)-6-phenylpyridine|BLD Pharm [bldpharm.com]

. 712-61-8|2,2'-Dimethyl-4,4'-bipyridine|BLD Pharm [bldpharm.com]

. 3044-71-1|2,6-Dimethyl-4-phenylpyridine|BLD Pharm [bldpharm.com]

. 15889-32-4|3-(2-Pyridyl)aniline|BLD Pharm [bldpharm.com]

. 53345-78-1|4-(Pyridin-4-yl)pyrimidine|BLD Pharm [bldpharm.com]
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¢ To cite this document: BenchChem. [4-Phenyl-2,4'-bipyridine: Technical Profile & Research
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14116371/docs#4-phenyl-2-4-bipyridine-technical-
profile-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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